4-(4-Chlorophenyl)-2-oxo-2,5-dihydro-3-furancarbonitrile

• IUPAC Name: 3-(4-chlorophenyl)-5-oxo-2H-furan-4-carbonitrile
• InChI: InChI=1S/C11H6ClNO2/c12-8-3-1-7(2-4-8)10-6-15-11(14)9(10)5-13/h1-4H,6H2
• InChI Key: IJCBFQOOIOPFQG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=O)O1)C#N)C2=CC=C(C=C2)Cl
• Molecular Formula: C11H6ClNO2
• Molecular Weight: 219.62 g/mol

Description

4-(4-Chlorophenyl)-2-oxo-2,5-dihydro-3-furancarbonitrile, abbreviated as 4-CPF, is an organic compound belonging to the class of heterocyclic compounds. It is a colorless solid that has been studied for its potential pharmacological properties. 4-CPF has been studied for its ability to act as an agonist of the 5-HT2A receptor and as an inhibitor of the human ether-a-go-go related gene (hERG) potassium channel.

Scientific Research Applications

Spectroscopic Characterization and Electronic Properties

• DFT and TD-DFT/PCM Calculations : A study focused on the molecular structure, spectroscopic characterization, and analysis of nonlinear optical (NLO) properties, as well as nuclear magnetic resonance (NMR) and ultraviolet-visible (UV-Vis) spectroscopy of compounds similar to the one , highlighting their potential biological applications and corrosion inhibition capabilities (Wazzan, Al-Qurashi, & Faidallah, 2016).

Synthetic Pathways to Heterocycles

• Furofurans and Furopyroles Synthesis : Research demonstrates a synthetic route to furo[2,3-b]furans and furo[2,3-b]pyrroles using 3-phenacylated tetrahydro-2-imino-3-furancarbonitriles, indicating a method for generating heterocyclic compounds from precursors like the compound (Maruoka et al., 2010).

Optical and Structural Analysis

• Thin Film Studies : Investigations into the structural and optical properties of thin films derived from compounds similar to the specified chemical show potential for use in optoelectronic applications, detailing their nanocrystalline nature and photovoltaic properties (Zeyada, El-Nahass, & El-Shabaan, 2016).

Photovoltaic and Optoelectronic Applications

• Photovoltaic Properties : A study on the photovoltaic properties of derivatives indicates their applicability in organic-inorganic photodiode fabrication, demonstrating their rectification behavior and potential as photodiodes under illumination (Zeyada, El-Nahass, & El-Shabaan, 2016).

Antimicrobial and Antifungal Activities

• Antimicrobial Studies : The synthesis and study of novel polyheterocyclic compounds containing a moiety similar to 4-(4-Chlorophenyl)-2-oxo-2,5-dihydro-3-furancarbonitrile revealed their antifungal activity, providing insights into their potential use in pharmaceutical applications (Ibrahim et al., 2008).

Mechanism of Action

Target of Action

• By acting as an antagonist and inverse agonist at the H3 receptor, pitolisant enhances the activity of histaminergic neurons and increases the signaling of other neurotransmitters .

Mode of Action

• Additionally, pitolisant may interact with other neurotransmitter systems, contributing to its wake-promoting effects .

Biochemical Pathways

• Pitolisant’s action results in improved wakefulness, reduced sleepiness, and potential modulation of other neurotransmitter systems .

Pharmacokinetics

Pitolisant is administered orally (commonly marketed as Wakix). It distributes throughout the body, reaching the central nervous system. Pitolisant undergoes hepatic metabolism. Elimination occurs primarily via urine and feces.
• These properties impact its bioavailability and therapeutic effectiveness .

Result of Action

• Pitolisant’s action leads to:
  • Potential benefits for adolescent patients with narcolepsy and cataplexy .

Action Environment

• Factors such as diet, concomitant medications, and individual variations may impact its effects .

Biochemical Analysis

Biochemical Properties

. Based on its structural similarity to other compounds, it is likely to interact with various enzymes, proteins, and other biomolecules. The nature of these interactions would depend on the specific molecular structure of 4-(4-Chlorophenyl)-2-oxo-2,5-dihydro-3-furancarbonitrile and the biomolecules it interacts with .

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

There is currently no available information on the effects of different dosages of this compound in animal models .

Transport and Distribution

It is likely that it interacts with transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

It is possible that it has targeting signals or post-translational modifications that direct it to specific compartments or organelles .